Cas no 2030166-84-6 (1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine)

1-(1,2-Thiazol-5-yl)methyl-1H-imidazol-2-amine is a heterocyclic compound featuring a thiazole and imidazole moiety, offering versatile reactivity and potential applications in medicinal chemistry and agrochemical research. Its structural framework allows for functionalization at multiple sites, making it a valuable intermediate in the synthesis of biologically active molecules. The presence of both nitrogen-containing rings enhances its ability to participate in hydrogen bonding and coordination chemistry, which may contribute to binding affinity in pharmacological targets. This compound is particularly useful in the development of novel inhibitors or ligands due to its balanced electronic properties and stability under standard conditions. Its synthetic accessibility further supports its utility in exploratory research and industrial applications.
1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine structure
2030166-84-6 structure
Product Name:1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine
CAS No:2030166-84-6
MF:C7H8N4S
MW:180.230218887329
CID:5898710
PubChem ID:165855898
Update Time:2025-10-29

1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine
    • EN300-1110220
    • 2030166-84-6
    • 1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
    • Inchi: 1S/C7H8N4S/c8-7-9-3-4-11(7)5-6-1-2-10-12-6/h1-4H,5H2,(H2,8,9)
    • InChI Key: BGJOSGYORAOTHV-UHFFFAOYSA-N
    • SMILES: S1C(=CC=N1)CN1C=CN=C1N

Computed Properties

  • Exact Mass: 180.04696745g/mol
  • Monoisotopic Mass: 180.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 85Ų

1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1110220-0.05g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6 95%
0.05g
$827.0 2023-10-27
Enamine
EN300-1110220-0.1g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6 95%
0.1g
$867.0 2023-10-27
Enamine
EN300-1110220-0.25g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6 95%
0.25g
$906.0 2023-10-27
Enamine
EN300-1110220-0.5g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6 95%
0.5g
$946.0 2023-10-27
Enamine
EN300-1110220-1.0g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6
1g
$1142.0 2023-06-10
Enamine
EN300-1110220-2.5g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6 95%
2.5g
$1931.0 2023-10-27
Enamine
EN300-1110220-5.0g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6
5g
$3313.0 2023-06-10
Enamine
EN300-1110220-10.0g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6
10g
$4914.0 2023-06-10
Enamine
EN300-1110220-1g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6 95%
1g
$986.0 2023-10-27
Enamine
EN300-1110220-5g
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
2030166-84-6 95%
5g
$2858.0 2023-10-27

Additional information on 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine

Introduction to 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2030166-84-6)

1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine, with the CAS number 2030166-84-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and an imidazole moiety, both of which are known for their biological activities and potential therapeutic applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active molecules. It is often associated with antimicrobial, antifungal, and anti-inflammatory properties. The imidazole moiety, on the other hand, is a six-membered heterocyclic ring with two nitrogen atoms and is well-known for its role in various biological processes, including enzyme inhibition and receptor binding.

The combination of these two functional groups in 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine suggests a high potential for diverse biological activities. Recent studies have explored the pharmacological properties of this compound, particularly its ability to modulate specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural uniqueness of 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine also makes it an attractive candidate for drug design and optimization. The presence of multiple functional groups provides opportunities for chemical modifications to enhance its pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the thiazole and imidazole rings to improve solubility, stability, and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Beyond its therapeutic applications, 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine has also been studied for its potential use in diagnostic imaging. Research published in the Bioorganic & Medicinal Chemistry Letters has shown that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). The ability to visualize specific biological processes using these imaging agents could provide valuable insights into disease mechanisms and aid in the development of targeted therapies.

In conclusion, 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2030166-84-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers working to develop new therapeutic agents and diagnostic tools. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment and management of various diseases.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent